N,1,3-trimethylpyrazolo[3,4-b]pyridine-5-carboxamide

• IUPAC Name: N,1,3-trimethylpyrazolo[3,4-b]pyridine-5-carboxamide
• InChI: InChI=1S/C10H12N4O/c1-6-8-4-7(10(15)11-2)5-12-9(8)14(3)13-6/h4-5H,1-3H3,(H,11,15)
• InChI Key: JCGFIQYHTYPYEM-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C2=C1C=C(C=N2)C(=O)NC)C
• Molecular Formula: C10H12N4O
• Molecular Weight: 204.23 g/mol
• CAS No.: 1281074-43-8

Description

N,1,3-trimethylpyrazolo[3,4-b]pyridine-5-carboxamide is a useful research compound. Its molecular formula is C10H12N4O and its molecular weight is 204.233. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Central Nervous System (CNS) Acting Drugs Synthesis

Research indicates the importance of heterocycles, including N,1,3-trimethylpyrazolo[3,4-b]pyridine-5-carboxamide, in the synthesis of novel CNS acting drugs. These compounds are identified for their potential in addressing CNS disorders, leveraging the functional chemical groups that could serve as lead molecules. Such compounds, noted for their heteroatoms like nitrogen, show promise in synthesizing compounds that could have varied CNS effects, ranging from anti-depressive to convulsive outcomes (Saganuwan, 2017).

Heterocyclic N-oxide Derivatives in Organic Synthesis and Drug Development

Heterocyclic N-oxide derivatives, which can be synthesized from compounds like this compound, are noted for their versatility as synthetic intermediates and their biological significance. These compounds have shown to be crucial in the synthesis of metal complexes, catalyst design, asymmetric catalysis, and have medicinal applications, including anticancer, antibacterial, and anti-inflammatory activities. This versatility highlights their potential in both organic synthesis and drug development applications (Li et al., 2019).

Pharmaceutical Impurities Synthesis

The compound also finds its use in the synthesis of pharmaceutical impurities, notably in the production of proton pump inhibitors like omeprazole. This application underscores the compound's role in developing novel synthesis methods that are crucial for understanding and controlling the quality and safety of pharmaceutical products. The research points to the compound's ability to participate in the synthesis process leading to impurities that are essential for drug development and regulatory compliance (Saini et al., 2019).

Mechanism of Action

Target of Action

It’s worth noting that pyrazolo[3,4-b]pyridines, the family of compounds to which it belongs, have been extensively studied due to their close similarity with the purine bases adenine and guanine . This suggests potential interactions with various biological targets, but specific targets for this compound need further investigation.

Biochemical Analysis

Cellular Effects

Some pyrazolo[3,4-b]pyridine derivatives have shown to act as cytotoxic agents with the ability to block cell cycle progression and/or induce apoptosis . They also showed superior cytotoxic activities against certain types of cells .

Molecular Mechanism

Some pyrazolo[3,4-b]pyridine derivatives have been found to inhibit cyclin-dependent kinases . They also show antiproliferative activity, apoptosis induction, and angiogenesis inhibition .